1-[2-[2-(2-Iodophenoxy)ethoxy]ethyl]-4-methylpiperazine;oxalic acid

• IUPAC Name: 1-[2-[2-(2-iodophenoxy)ethoxy]ethyl]-4-methylpiperazine;oxalic acid
• InChI: InChI=1S/C15H23IN2O2.C2H2O4/c1-17-6-8-18(9-7-17)10-11-19-12-13-20-15-5-3-2-4-14(15)16;3-1(4)2(5)6/h2-5H,6-13H2,1H3;(H,3,4)(H,5,6)
• InChI Key: TXTRXZLLEFQFOI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCOCCOC2=CC=CC=C2I.C(=O)(C(=O)O)O
• Molecular Formula: C17H25IN2O6
• Molecular Weight: 480.3 g/mol

Description

The compound “1-{2-[2-(2-iodophenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate” is a complex organic molecule. It contains an iodophenoxy group, an ethoxyethyl group, and a 4-methylpiperazine group. These groups are common in many organic compounds and can participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reactions used. For example, ethers (R-O-R’) can be synthesized through the Williamson ether synthesis, which involves the reaction of an alkyl halide with an alcohol.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the iodophenoxy, ethoxyethyl, and 4-methylpiperazine groups would give the molecule a complex three-dimensional shape.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, ethers can react with strong acids to form alkyl halides and alcohols. The piperazine ring could potentially undergo reactions at the nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the iodine atom might make it relatively heavy and possibly increase its boiling point.